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Compound of Interest

Compound Name:
Benzyltrimethylammonium

dichloroiodate

Cat. No.: B130456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and

emergency protocols for Benzyltrimethylammonium dichloroiodate (CAS No. 114971-52-7).

The information is intended to equip laboratory personnel with the knowledge necessary to

work with this compound in a safe and responsible manner.

Chemical Identification and Physical Properties
Benzyltrimethylammonium dichloroiodate is a quaternary ammonium salt that is typically a

yellow to light brown crystalline powder.[1][2] It is recognized for its utility as a reagent in

organic synthesis.[1][3] Key physical and chemical properties are summarized below.
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Property Value Source(s)

CAS Number 114971-52-7 [4]

Molecular Formula C₁₀H₁₆Cl₂IN [5]

Molecular Weight 348.05 g/mol [5]

Appearance
Yellow to light brown crystalline

powder or flakes
[1][2]

Melting Point 125.0 to 128.0 °C [6]

Solubility Soluble in water [1]

Stability

Stable under normal

conditions. Hygroscopic and

light-sensitive.

[1][4]

Synonyms

BTMA-ICl₂,

Benzyltrimethylammonium

dichloroiodide,

Trimethylbenzylammonium

dichloroiodate

[7]

Hazard Identification and Classification
Benzyltrimethylammonium dichloroiodate is classified as a hazardous chemical.[4] The

primary hazards are associated with its corrosive and irritant properties.

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[4]
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Hazard Pictograms:

alt text

Toxicological Data
The toxicological properties of Benzyltrimethylammonium dichloroiodate have not been fully

investigated.[4] However, data from the structurally similar compound,

Benzyltrimethylammonium chloride, can provide an estimate of its potential toxicity. For

Benzyltrimethylammonium chloride, an acute oral LD50 of 250 mg/kg has been reported in

rats.[8] It is crucial to handle Benzyltrimethylammonium dichloroiodate with the assumption

of similar or greater toxicity.

Metric

Value (for
Benzyltrimethy
lammonium
chloride)

Species Route Source(s)

LD50 250 mg/kg Rat Oral [8]

Experimental Protocols: Safe Handling and Use
Adherence to strict safety protocols is mandatory when working with

Benzyltrimethylammonium dichloroiodate to minimize exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

strongly recommended, especially when handling powders or generating dust.[9]

Eye Wash and Safety Shower: Ensure that an operational eyewash station and safety

shower are readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is essential.
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PPE Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[4][9]

Protects against dust particles

and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat, and full-length pants.[4]

[9]

Prevents skin contact which

can lead to irritation and

potential absorption.

Respiratory Protection

An approved N95 (or higher)

dust respirator should be used

when there is a risk of inhaling

dust, especially outside of a

fume hood.[7]

Protects the respiratory tract

from irritation.

Handling Procedures
Avoid the formation and inhalation of dust.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly with soap and water after handling.[9]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][9]

Keep containers tightly sealed to protect from moisture and light, as the substance is

hygroscopic and light-sensitive.[1][4]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[4]

Skin Contact

Remove all contaminated clothing and wash the

affected skin area with plenty of soap and water.

If skin irritation occurs, get medical

advice/attention.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[4]

Spill Response
Minor Spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Major Spill:

Evacuate the laboratory and alert others.

Contact your institution's environmental health and safety department immediately.

Prevent entry into the contaminated area until cleanup is complete.
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Disposal Considerations
Dispose of Benzyltrimethylammonium dichloroiodate and any contaminated materials as

hazardous waste.[4] All disposal practices must comply with local, state, and federal

regulations. As a halogenated organic compound, it should be segregated into a designated

"Halogenated Organic Waste" container.[4]

Visualized Workflows and Relationships
To further clarify the safety protocols and logical relationships, the following diagrams are

provided.

Benzyltrimethylammonium Dichloroiodate

Primary Hazards

Solid, Crystalline Powder

Skin Irritation (H315)

causes

Serious Eye Irritation (H319)

causes

Respiratory Irritation (H335)

causes

Click to download full resolution via product page

Caption: Primary hazards associated with Benzyltrimethylammonium Dichloroiodate.

Handling the Compound
Use Fume Hood &
Ensure Access to
Eyewash/Shower

Don Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

Proceed with
Experiment

Click to download full resolution via product page

Caption: Mandatory workflow for personal protection before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. sites.rowan.edu [sites.rowan.edu]

3. hse.kaust.edu.sa [hse.kaust.edu.sa]

4. NTP Toxicity Studies of Benzyltrimethylammonium Chloride (CAS No. 56-93-9)
Administered by Gavage to F344/N Rats, Sprague-Dawley Rats, and B6C3F1 Mice -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Corrosives - Lab Safety - Grand Valley State University [gvsu.edu]

6. Working safely with corrosive substances | Seton UK [seton.co.uk]

7. smif.pratt.duke.edu [smif.pratt.duke.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b130456?utm_src=pdf-body-img
https://www.benchchem.com/product/b130456?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox057.pdf
https://sites.rowan.edu/facilities/_docs/sop-corrosive-chemicals.docx
https://hse.kaust.edu.sa/wp-content/uploads/2024/08/01_working-with-Corrosives.pdf
https://pubmed.ncbi.nlm.nih.gov/11986680/
https://pubmed.ncbi.nlm.nih.gov/11986680/
https://pubmed.ncbi.nlm.nih.gov/11986680/
https://www.gvsu.edu/labsafety/corrosives-77.htm
https://www.seton.co.uk/legislationwatch/article/working-safely-with-corrosive-substances/
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. case.edu [case.edu]

9. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Benzyltrimethylammonium Dichloroiodate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130456#benzyltrimethylammonium-dichloroiodate-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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